Journal Name:Journal of CO2 Utilization
Journal ISSN:2212-9820
IF:8.321
Journal Website:http://www.journals.elsevier.com/journal-of-co2-utilization/
Year of Origin:0
Publisher:Elsevier BV
Number of Articles Per Year:281
Publishing Cycle:
OA or Not:Not
Emerging investigators series: revisiting greenhouse gas mitigation from conventional activated sludge and anaerobic-based wastewater treatment systems
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2018-09-25 , DOI: 10.1039/C8EW00545A
Recent literature on carbon dioxide (CO2), methane (CH4), and nitrous oxide (N2O) emissions from wastewater treatment plants (WWTPs) has highlighted the poor consensus in total greenhouse gas (GHG) estimation (ranging from 0.243 to 2.4 kg CO2e per m3). In the present study, the major components of GHG emission variability in both conventional activated sludge (CAS) and mainstream anaerobic WWTPs are systematically investigated as a basis for delineating a roadmap to their future control and minimization. Through analysis of N2O generation pathways, it was determined that additional research via isotope labelling is necessary to elucidate distinct generation mechanisms in CAS WWTPs (e.g., nitrifier denitrification and hydroxylamine denitrification) and better predict N2O contributions to total GHGs. Conversely, mainstream anaerobic processes, although a potentially more sustainable alternative to conventional aerobic treatment, introduce effluent dissolved CH4 as a potentially significant GHG contributor. Sweep gas and vacuum driven membrane contactors are promising dissolved methane management strategies. However, further optimization of gas-to-liquid ratios and transmembrane pressures, respectively, are vital to balancing treatment efficiency with energy neutral/positive operation. Overall, a thorough elucidation of N2O generation pathways in CAS WWTPs and the development of effective dissolved CH4 management strategies for mainstream anaerobic processes will define their respective future roles in reducing wastewater-associated GHG emissions.
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Emerging investigators series: sewer surveillance for monitoring antibiotic use and prevalence of antibiotic resistance: urban sewer epidemiology†
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2016-08-31 , DOI: 10.1039/C6EW00158K
Sewer surveillance may be a useful tool for epidemiology that would benefit from improved understanding of the fate of microbial agents and prescription antibiotics during conveyance in sewer systems. The aim of this review is to provide an overview of the factors affecting the loading and fate of antibiotics and antibiotic resistant bacteria (ARB) in sewer systems. A review of surveillance studies for antibiotics and antibiotic resistant bacteria is presented. Then, the role of potentially complicating sewer inputs (e.g., the presence of health care facilities in a sewershed),and evidence for temporal variations in antibiotics and ARB are reviewed. Recommendations for best practices for sampling are made. Finally, evidence is presented for in-sewer attenuation of antibiotics and attenuation, growth and gene transfer for ARB. There is potential for, but limited evidence of, sewers serving as a reservoir for ARB growth and horizontal gene transfer. This review highlights the need for better understanding of ARB carriage in the general population and the impact of in-sewer processes on the fate of antibiotics and ARB.
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Efficient adsorption, removal and recovery of phosphate and nitrate from water by a novel lanthanum(iii)-Dowex M4195 polymeric ligand exchanger
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2018-01-10 , DOI: 10.1039/C7EW00421D
A new polymeric ligand exchanger (PLE) has been designed to remove phosphate and nitrate from water under various conditions. This PLE was prepared by passing a LaCl3 solution through a column of Dowex M4195 cation-exchange resin. Uptake of phosphate and nitrate from water by this La(III)-Dowex resin was investigated in the column mode. The La(III)-Dowex resin was able to remove phosphate and nitrate efficiently from water down to <0.1 ppm with little interference from other anions such as chloride and sulphate. The column could be readily regenerated by eluting with 0.1 M hydrochloric acid.
Detail
Efficient degradation of cytotoxic contaminants of emerging concern by UV/H2O2†
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2018-08-01 , DOI: 10.1039/C8EW00290H
The degradation kinetics and cytotoxicity of two commonly detected contaminants of emerging concern (CECs), diclofenac and triclosan, in UV/H2O2 system were investigated in this study. The second-order rate constants of hydroxyl radical (˙OH) with diclofenac (k˙OH,diclofenac) and triclosan (k˙OH,triclosan) varied at different reaction pH (5.3–8.5) in the range of 7.6–9.1 × 109 M−1 s−1 and 7.0–4.4 × 109 M−1 s−1, respectively. The pH plays a crucial role in the UV/H2O2 treatment for the destruction of diclofenac, triclosan, and four additional CECs (estrone, 17β-estradiol, 17α-ethynylestradiol, and bisphenol A), affecting the ionic state of the CECs (based on pKa) and scavenging the ˙OH by increasing the concentration of hydroxide ion. The impacts of H2O2 concentration, common inorganic ions (i.e., HCO3−, NO3−, Cl−, and SO42−), and natural organic matter (NOM) were studied as well. Field water samples from the local water works and Lake Harsha were utilized as reaction matrices to assess the possibility of applying UV/H2O2 to decompose diclofenac and triclosan in surface water. Cytotoxicity of diclofenac and triclosan was not reduced during treatment even though concentrations of the compounds were diminished, indicating the formation of toxic transformation products. Overall, UV/H2O2 is useful to degrade CECs, such as diclofenac and triclosan, in both Milli-Q water and field water samples, but higher UV fluence might be needed to reduce the cytotoxicity of CECs after UV/H2O2 treatment.
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Effects of flocculant-modified phosphogypsum on sludge treatment: investigation of the operating parameters, variations of the chemical groups, and heavy metals in the sludge†
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2020-11-04 , DOI: 10.1039/D0EW00805B
Under a modified phosphogypsum (MPG) treatment, the effective removal of bound water and risky heavy metals from sludge has been achieved. In this paper, the effects of the operating parameters on sludge treatment, variations of the active groups in the sludge, and the heavy metals' mobility risk were investigated. The results showed that adding 40–50% DS (mass of dry solid in sludge) of MPG could directly remove approximately 62% of bound water from the sludge. Moreover, about 23.96% of CdF1/F2, 39.92% of CrF1/F2, 21.21% of ZnF1/F2, 35.49% of NiF1/F2, and 78.61% of AsF1/F2 were removed from the sludge due to a transition of risky heavy metals (metal-F1/F2) to stable heavy metals (metal-F3/F4/F5). Simultaneously, organic chelation was more effective in stabilizing Cd, Cr, Zn, and As. Additionally, the flocs entrainment can significantly improve the stabilization of Ni and Pb. In addition, the risky model of heavy metals showed that a higher oxidization performance of the sludge and less loosely bound extracellular polymeric substances (LB-EPS) content was propitious to the immobilization of Cd, Cr, Zn, Ni, and As. Nevertheless, the environmental risk of Cu and Pb varied with the addition of MPG. These results indicate the potential of this method for the synergetic removal of bound water and risky heavy metals from sludge.
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Enabling wastewater treatment process automation: leveraging innovations in real-time sensing, data analysis, and online controls
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2020-09-07 , DOI: 10.1039/D0EW00394H
The primary mandate of wastewater treatment facilities is the limitation of pollutant discharges, however both continued tightening of permit limits and unique challenges associated with improving sustainability (i.e., resource recovery) demand innovation. Enabling increasingly sophisticated treatment processes in a cost-effective and energy-efficient way requires expanding capabilities for rapid, accurate real-time quantification of a broadened range of wastewater constituents as well as envisioning novel feedback control strategies based on these signals. This manuscript quantitatively compares results of early adoption of instrumentation and process upgrades at operating wastewater treatment facilities and proof-of-concept research results, with a focus on leveraging real-time sensing of wastewater chemistry for process monitoring and control. Up to 10% improvement in nutrient removal and energy savings are already being achieved, yet shortfalls in hardware readiness, lack of field-relevant context of research results, and a widening gap between the training of environmental engineers and the skillsets required to develop and maintain sensor-driven solutions present challenges. A forward-looking roadmap highlights opportunities for accelerating innovation, including (1) ensuring research results are published in units and context that allow operators to make an informed cost–benefit analysis with explicit comparison to existing operational baselines, (2) promoting integrated design of hardware and software to generate novel approaches for improved sensing of target analytes, (3) strengthening partnerships nationally, including for data sharing, field testing of new hardware, and expanding educational curricula, and (4) building forums for sharing of expertise and data among plant operators to enable smaller facilities to more cost-effectively collect information required to design and evaluate upgrades.
Detail
Emerging investigators series: silica-crosslinked graphene oxide membrane and its unique capability in removing neutral organic molecules from water
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2016-05-12 , DOI: 10.1039/C6EW00070C
This study reports the synthesis and physicochemical properties of a silica-crosslinked graphene oxide (GO) membrane, and highlights its unique capability to remove neutral organic molecules from water. The silica-crosslinked GO membrane was formed by soaking a layer-stacked GO film in saturated silica solution and remained stable under various test conditions. Comparison of the chemical compositions of the GO membrane before and after silica crosslinking indicates that silica mainly reacted with the carboxyl groups in GO. The GO membrane was negatively charged and found to remove the tested neutral organic molecules (glucose and sucrose) (∼84% to 90%) much more efficiently than the tested negatively charged ionic species (trisodium citrate/TSC) (∼22%). This unique separation behavior is quite interesting, as it is generally known that a charged nanofiltration or reverse osmosis membrane would remove charged species much better than neutral molecules of comparable sizes. Our experimental evidence suggests that neither size exclusion nor ionic strength is responsible for such unique behavior. Characterization of the interactions between the GO membrane and the tested neutral organic species indicates that the low partitioning and irreversible adsorption of neutral organic molecules into the GO membrane (much less than that of charged ionic species) is most likely responsible for their better removal by the GO membrane.
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Energy recovery in capacitive deionization systems with inverted operation characteristics†
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2019-10-28 , DOI: 10.1039/C9EW00797K
Capacitive deionization (CDI) operated under inverted mode involves electronic charging and discharge steps with corresponding ion concentration and desalting coupled with simultaneous energy storage. In this work, an energy recovery system derived from a Ćuk dc–dc converter is explored to transfer the energy stored from one inverted capacitive deionization (i-CDI) cell during the electronic discharge step to another during the charge step, decreasing the overall energy requirement for capacitive water desalination. The i-CDI cell, a subset of CDI architecture operated in an inverted mode, is improved by incorporating ion-selective membranes to allow inverted membrane capacitive deionization (i-MCDI), leading to enhanced charge storage achieved with reduced energy input. For example, in comparison to i-CDI that requires ∼12 J g−1 of energy input, the i-MCDI cell requires only 8 J g−1. By incorporating the recovery system, the energy penalty can be reduced to only require ∼8 and 4 J g−1 for i-CDI and i-MCDI cells, respectively. Improvement in energy recovery was shown to be achieved by reducing charge leakage, with the i-MCDI cell showing up to 3 times the leakage resistance of the i-CDI cell.
Detail
Enhanced disinfection by-product formation due to nanoparticles in wastewater treatment plant effluents†
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2015-07-13 , DOI: 10.1039/C5EW00114E
Nanoparticles (NPs) are increasingly being incorporated into consumer products and are being used for industrial applications in ways that will lead to their environmental dissemination via wastewater treatment plants (WWTPs). Many NPs possess catalytic properties that could potentially enhance undesired chemical reactions such as the formation of disinfection by-products during disinfection of wastewater effluent. In this effort, silver (AgNPs), titanium dioxide (TiO2), ceria (CeO2), and nano zero valent iron (NZVI) NPs were investigated for their potential to enhance trihalomethane (THM) formation in three different disinfection regimes: UV alone, free chlorine, and UV+free chlorine. Of the test nanomaterials, only AgNPs demonstrated the capacity to enhance THM formation and thus they were subjected to additional study. AgNPs enhanced THM formation at all concentrations examined (1, 10, and 20 mg L−1) even though the AgNPs were chemically unstable in the presence of free chlorine. The transformation of the AgNPs and the production of non-metallic silver species was observed via UV-vis spectroscopy. The capacity for AgNPs to enhance THM formation was considerably increased in the UV+free chlorine disinfection regime. Although not the focus of the study, formation of AgNPs during UV disinfection of Ag+ in the effluent was also observed. This study illustrates the potential for NPs to catalyze unfavorable chemical reactions during WWTP effluent disinfection. Such a result could prove detrimental to aquatic receiving environments and is especially of concern in water reuse scenarios where aggressive disinfection regimes may be utilized.
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Enhancement of mainstream nitrogen removal via simultaneous partial nitrification, anammox and denitrification by the gel entrapment technique†
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2020-01-02 , DOI: 10.1039/C9EW00906J
Recently, mainstream anaerobic ammonium oxidation (anammox) has attracted extensive attention due to its energy-neutral advantages. The inhibition of nitrite oxidizing bacteria is a key factor to guarantee the occurrence of the anammox process, which is usually achieved by controlling the aeration conditions. This study integrates the gel entrapment technique with a traditional biofilm (abbreviated as BSgel system) to realize a simultaneous partial nitrification, anammox and denitrification (SNAD) process. The anammox biofilm on the surface of the carrier was covered by the gel with entrapped activated suspended sludge. The results show that the SNAD process successfully took place in the BSgel, while the traditional hybrid system of biofilm and suspended sludge only yielded the nitrification process. Furthermore, the hindrance effect of high organic matter concentration (up to 100 mg L−1 COD) was weakened and the specific total inorganic nitrogen (TIN) removal rate reached 57 mg N (gVSS d)−1 in the BSgel. However, the low temperature (15 °C) reduced the nitrogen removal potential. Besides, the BSgel system showed a reactivation ratio of nitrogen removal ability of 68% after preservation at −20 °C for one month. The high-throughput sequencing analysis indicates that the BSgel system combined the common microbial community characteristics of both the biofilm and suspended sludge. The dominant anammox group belonged to Candidatus Kuenenia. Finally, the numerical modelling predicts the microbial and nutrient profiles in the gel film of partially entrapping and fully entrapping BSgel systems, indicating that the fully entrapping pattern outperformed the partially entrapping pattern. Overall, our findings support that the BSgel system facilitates the SNAD process under mainstream conditions within a short time.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 CHEMISTRY, MULTIDISCIPLINARY 化学综合3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
18.10 19 Science Citation Index Expanded Not
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